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Compound of Interest

Compound Name: SK-J002-1n

Cat. No.: B15551895 Get Quote

Subject: Clarification on the Application of SK-J002-1n

Our investigation into the topic "Overcoming resistance to SK-J002-1n in cell lines" has

revealed that the compound SK-J002-1n is not utilized in biological research involving cell

lines. Instead, scientific literature and chemical databases consistently identify SK-J002-1n as

a chemical catalyst.

Specifically, SK-J002-1n is a nickel(II)/Josiphos complex used in the field of organic chemistry.

Its primary application is to facilitate cross-coupling reactions, which are fundamental

processes for synthesizing complex organic molecules.[1][2][3][4] Publications referencing this

compound are found in chemistry journals and focus on its catalytic activity in chemical

synthesis.[1][3][4]

Given that SK-J002-1n is not a therapeutic agent or a compound studied in the context of

cancer cell biology, there is no existing research on resistance mechanisms in cell lines,

associated signaling pathways, or experimental protocols for such studies.

Therefore, we are unable to provide a technical support center with troubleshooting guides and

FAQs on overcoming resistance to SK-J002-1n in cell lines, as the premise of this request

does not align with the compound's actual scientific application.

We recommend verifying the name of the compound of interest for your research. Should you

have a different compound that is used in cell line-based research, we would be pleased to

assist you in creating the requested technical support materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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